1-Isopropylazetidine-3-carboxylic acid
Overview
Description
1-Isopropylazetidine-3-carboxylic acid (IPAC) is a cyclic amino acid with a molecular formula of C7H13NO2 . It is a white to yellow powder or crystals . It was first synthesized by Brown et al. in 2006.
Molecular Structure Analysis
The molecular structure of IPAC is represented by the InChI code:1S/C7H13NO2/c1-5(2)8-3-6(4-8)7(9)10/h5-6H,3-4H2,1-2H3,(H,9,10)
. This indicates that it has a cyclic structure with a nitrogen atom in the ring, making it an azetidine derivative. Physical and Chemical Properties Analysis
IPAC is a white to yellow powder or crystals . It has a molecular weight of 143.19 . It is stored in a refrigerator and shipped at room temperature .Scientific Research Applications
Synthesis and Conformational Studies
Research has demonstrated the utility of 1-isopropylazetidine-3-carboxylic acid and its derivatives in the synthesis of other complex molecules. For example, the treatment of 1-alkylazetidine-2-carboxylic acids with organolithium reagents leads to the formation of 1-alkyl-2-carboazetidines in nearly quantitative yield. This process has provided evidence for conformational isomerism among the produced compounds based on infrared carbonyl stretching frequencies, highlighting the synthetic versatility of azetidine derivatives in organic chemistry (Cromwell et al., 1980).
Medicinal Chemistry and Drug Design
In medicinal chemistry, the carboxylic acid functional group, such as that found in this compound, plays a crucial role in the pharmacophore of many drugs. However, its presence can sometimes lead to drawbacks like metabolic instability and toxicity. To circumvent these issues, researchers have explored the use of carboxylic acid (bio)isosteres. This approach aims to retain the desired attributes of the carboxylic acid moiety while avoiding its shortcomings, thus enhancing drug selectivity and creating new intellectual property. The discovery and development of novel carboxylic acid surrogates remain an active area of research, with various isosteres being investigated for their potential applications in drug design (Ballatore et al., 2013).
Material Science
In the field of materials science, this compound derivatives have contributed to advancements in the development of bio-based, degradable thermosets. A study showed that a carboxylic acid functional trimer, synthesized from isosorbide and maleic anhydride, could cross-link with epoxidized sucrose soyate (ESS) to produce thermosets that exhibit a desirable combination of hardness and flexibility. This research highlights the potential of using renewable bioresources, aided by carboxylic acid chemistry, to address critical needs in the sustainability and recyclability of thermoset materials (Ma et al., 2016).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
1-propan-2-ylazetidine-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c1-5(2)8-3-6(4-8)7(9)10/h5-6H,3-4H2,1-2H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVMUGUGCWQHJGM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CC(C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80628786 | |
Record name | 1-(Propan-2-yl)azetidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80628786 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
959238-28-9 | |
Record name | 1-(1-Methylethyl)-3-azetidinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=959238-28-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(Propan-2-yl)azetidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80628786 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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